Cas no 1204603-41-7 ((R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride)

(R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride is a chiral bicyclic amine derivative with significant utility in pharmaceutical and organic synthesis. Its rigid pyrrolopyrazine scaffold serves as a valuable building block for designing bioactive compounds, particularly in central nervous system (CNS) drug development. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The (R)-enantiomer offers stereochemical precision for applications requiring enantioselective interactions, such as receptor-targeted therapies. This compound is characterized by high purity and consistent performance, making it suitable for research in medicinal chemistry and process optimization. Its structural features also support its use as a versatile intermediate in the synthesis of complex heterocycles.
(R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride structure
1204603-41-7 structure
Product Name:(R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride
CAS No:1204603-41-7
MF:C7H15ClN2
MW:162.660400629044
CID:1036413
PubChem ID:71607215
Update Time:2025-06-07

(R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride
    • (8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine,hydrochloride
    • (R)-Octahydropyrrolo[1,2-a]pyrazinehydrochloride
    • AKOS016000960
    • DB-328027
    • DTXSID90856194
    • 1204603-41-7
    • Pyrrolo[1,2-a]pyrazine, octahydro-, hydrochloride (1:1), (8aR)-
    • (8aR)-Octahydropyrrolo[1,2-a]pyrazine--hydrogen chloride (1/1)
    • Inchi: 1S/C7H14N2.ClH/c1-2-7-6-8-3-5-9(7)4-1;/h7-8H,1-6H2;1H/t7-;/m1./s1
    • InChI Key: UMFVXZFBUOWRIS-OGFXRTJISA-N
    • SMILES: Cl.N12CCNC[C@H]1CCC2

Computed Properties

  • Exact Mass: 162.0923762g/mol
  • Monoisotopic Mass: 162.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

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